Cas no 1257664-99-5 (4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran)

• Product Name: 4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran
• CAS No: 1257664-99-5
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• MDL: MFCD18087717
• CID: 1086081
• PubChem ID: 53217062
• Update Time: 2025-05-26

4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Trifluoromethyl)phenoxy)tetrahydro-2H-pyran
• 4-(3-TRIFLUOROMETHYLPHENOXY)TETRAHYDRO-2H-PYRAN
• MFCD18087717
• BS-19960
• DTXSID60682169
• DGOYASNJAXWLCO-UHFFFAOYSA-N
• AKOS015852684
• 4-[3-(trifluoromethyl)phenoxy]oxane
• CS-0212387
• 1257664-99-5
• 2H-Pyran, tetrahydro-4-[3-(trifluoromethyl)phenoxy]-
• DB-348628
• 4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran

• MDL： MFCD18087717
• Inchi： 1S/C12H13F3O2/c13-12(14,15)9-2-1-3-11(8-9)17-10-4-6-16-7-5-10/h1-3,8,10H,4-7H2
• InChI Key： DGOYASNJAXWLCO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC1CCOCC1)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran

Comprehensive Overview of 4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran (CAS No. 1257664-99-5)

4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran (CAS No. 1257664-99-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a tetrahydro-2H-pyran ring linked to a 3-trifluoromethylphenoxy group, which enhances its stability and reactivity. Researchers are particularly interested in its potential as a building block for drug discovery, given the growing demand for fluorinated compounds in modern therapeutics.

In recent years, the compound has been explored for its role in kinase inhibition and enzyme modulation, aligning with trends in precision medicine. Its trifluoromethyl group contributes to improved bioavailability, a hot topic in drug formulation discussions. Laboratories frequently search for high-purity 4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran suppliers, reflecting its value in small-molecule synthesis.

The synthetic pathway of CAS 1257664-99-5 often involves Pd-catalyzed coupling reactions, a method widely discussed in green chemistry forums. Environmental considerations have driven interest in solvent-free synthesis alternatives, making this compound a case study for sustainable chemical production. Analytical techniques like HPLC and NMR are critical for quality control, addressing frequent queries about compound characterization methods.

Beyond pharmaceuticals, 4-(3-Trifluoromethylphenoxy)tetrahydro-2H-pyran shows promise in material science, particularly in liquid crystal development. Its aromatic-ether linkage provides thermal stability, a key focus area for electronic display technologies. Patent databases reveal growing IP activity around derivatives of this compound, signaling commercial potential.

Storage recommendations for 1257664-99-5 emphasize anhydrous conditions, a common concern for hygroscopic compounds. Safety data sheets highlight standard organic compound handling protocols, though it’s not classified under hazardous categories. The compound’s logP value (~2.8) makes it a frequent subject in QSAR modeling discussions, particularly for blood-brain barrier permeability predictions.

Emerging applications include its use as a probe molecule in metabolic studies, leveraging the 19F-NMR signal from its trifluoromethyl group. This aligns with increasing searches for non-invasive imaging agents. Suppliers often list it under heterocyclic building blocks, catering to medicinal chemistry workflows.

Recent publications describe novel crystallization techniques for CAS 1257664-99-5, addressing industry pain points in polymorph control. The compound’s melting point (92–94°C) and solubility profile are frequently documented parameters, crucial for formulation scientists. Regulatory databases confirm its absence from controlled substance lists, ensuring broad research applicability.